Cas no 866838-05-3 (Ethyl 5-amino-1-[2-(trifluoromethyl)phenyl]pyrazole-3-carboxylate)

• Product name: Ethyl 5-amino-1-[2-(trifluoromethyl)phenyl]pyrazole-3-carboxylate
• CAS No: 866838-05-3
• MF: C₁₃H₁₂F₃N₃O₂
• MW: 299.24849319458
• CID: 5234051

Ethyl 5-amino-1-[2-(trifluoromethyl)phenyl]pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-1-[2-(trifluoromethyl)phenyl]pyrazole-3-carboxylate

• Inchi： 1S/C13H12F3N3O2/c1-2-21-12(20)9-7-11(17)19(18-9)10-6-4-3-5-8(10)13(14,15)16/h3-7H,2,17H2,1H3
• InChI Key： MJUKPXIVQKCYAD-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2C(F)(F)F)C(N)=CC(C(OCC)=O)=N1

Ethyl 5-amino-1-[2-(trifluoromethyl)phenyl]pyrazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on Ethyl 5-amino-1-[2-(trifluoromethyl)phenyl]pyrazole-3-carboxylate

Comprehensive Overview of Ethyl 5-amino-1-[2-(trifluoromethyl)phenyl]pyrazole-3-carboxylate (CAS No. 866838-05-3)

Ethyl 5-amino-1-[2-(trifluoromethyl)phenyl]pyrazole-3-carboxylate (CAS No. 866838-05-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique molecular structure, featuring an ethyl carboxylate group and a trifluoromethylphenyl moiety. These functional groups contribute to its versatility in synthetic applications, making it a valuable intermediate in the development of bioactive molecules.

The compound's CAS number 866838-05-3 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its pyrazole core is a hallmark of many modern therapeutics, particularly in the design of kinase inhibitors and anti-inflammatory agents. Researchers are increasingly exploring its potential in drug discovery, driven by the growing demand for novel small-molecule therapies targeting complex diseases like cancer and metabolic disorders.

In recent years, the trifluoromethyl group has become a focal point in medicinal chemistry due to its ability to enhance metabolic stability and binding affinity. This trend aligns with the rising popularity of fluorinated compounds in the pharmaceutical industry, as evidenced by frequent searches for terms like "fluorine in drug design" and "trifluoromethylphenyl applications." The incorporation of such groups in Ethyl 5-amino-1-[2-(trifluoromethyl)phenyl]pyrazole-3-carboxylate underscores its relevance in cutting-edge research.

From a synthetic perspective, the ethyl ester functionality in this compound offers flexibility for further derivatization, enabling the creation of diverse analogs. This property is particularly valuable in combinatorial chemistry, where rapid scaffold modification is essential for optimizing drug candidates. Additionally, the amino group at the 5-position provides a handle for additional chemical transformations, expanding its utility in heterocyclic synthesis.

The compound's physicochemical properties, including solubility and stability, have been subjects of investigation in preclinical studies. Its logP value and hydrogen bonding capacity are frequently analyzed to predict bioavailability, a key consideration in modern pharmacokinetic optimization. These attributes resonate with current industry priorities, as reflected in search queries such as "improving drug solubility" and "ADME prediction for pyrazoles."

Beyond pharmaceuticals, Ethyl 5-amino-1-[2-(trifluoromethyl)phenyl]pyrazole-3-carboxylate has potential applications in material science. Its aromatic system and polar groups make it a candidate for designing functional polymers or organic electronic materials. This interdisciplinary appeal aligns with the increasing convergence of chemistry and materials engineering, a topic frequently explored in academic and industrial forums.

Quality control of this compound involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry, ensuring compliance with rigorous purity standards. The analytical data for CAS 866838-05-3 is meticulously documented in technical literature, addressing the pharmaceutical industry's emphasis on characterization protocols for synthetic intermediates.

Environmental and safety assessments of pyrazole derivatives like this compound follow established green chemistry principles. Researchers are investigating sustainable synthesis routes to minimize waste generation, responding to growing concerns about eco-friendly chemical production. This aspect is particularly relevant given the increasing regulatory focus on process sustainability in chemical manufacturing.

The patent landscape surrounding Ethyl 5-amino-1-[2-(trifluoromethyl)phenyl]pyrazole-3-carboxylate reveals its commercial significance, with multiple applications filed in the past decade. Intellectual property searches for 866838-05-3 and related structures show consistent activity, particularly in jurisdictions with strong pharmaceutical sectors. This patent activity mirrors the compound's potential value in developing proprietary therapeutic formulations.

In conclusion, Ethyl 5-amino-1-[2-(trifluoromethyl)phenyl]pyrazole-3-carboxylate (CAS No. 866838-05-3) represents a sophisticated chemical entity with multifaceted applications. Its structural features align with contemporary trends in medicinal chemistry and materials science, while its synthetic accessibility makes it attractive for industrial-scale production. As research continues to uncover new applications for this pyrazole derivative, its importance in advanced chemical development is likely to grow significantly.